3-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]amino}pyrazine-2-carbonitrile

• IUPAC Name: 3-[[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]amino]pyrazine-2-carbonitrile
• InChI: InChI=1S/C18H21N7/c19-11-16-17(21-8-7-20-16)24-13-5-9-25(10-6-13)18-14-3-1-2-4-15(14)22-12-23-18/h7-8,12-13H,1-6,9-10H2,(H,21,24)
• InChI Key: QWOIYAVZUKBADE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NC=N2)N3CCC(CC3)NC4=NC=CN=C4C#N
• Molecular Formula: C18H21N7
• Molecular Weight: 335.4 g/mol

Description

The compound “3-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]amino}pyrazine-2-carbonitrile” is a complex organic molecule that contains several heterocyclic rings. It belongs to the class of compounds known as quinazolines, which are characterized by a two-ring system consisting of a benzene ring fused to a pyrimidine ring. Quinazolines and their derivatives have been found to exhibit a wide range of biological activities, including antibacterial, antifungal, and anticancer properties.

Synthesis Analysis

The synthesis of similar quinazoline derivatives has been reported in the literature. Typically, these compounds are synthesized through a series of reactions involving amines, carboxylic acids, and isothiocyanates. The exact synthesis process for “3-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]amino}pyrazine-2-carbonitrile” is not specified in the available sources.

Molecular Structure Analysis

The molecular structure of “3-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]amino}pyrazine-2-carbonitrile” can be inferred from its name and the general structure of quinazoline derivatives. It contains a quinazoline core, which is a bicyclic compound consisting of a benzene ring fused to a pyrimidine ring. Attached to this core are a piperidine ring and a pyrazine ring, both of which are types of heterocyclic amines.

Future Directions

The future directions for research on “3-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]amino}pyrazine-2-carbonitrile” and similar compounds could include further exploration of their biological activities and potential applications in medicine. Additionally, research could focus on developing more efficient synthesis methods for these compounds.

Mechanism of Action

Target of Action

Similar compounds, such as 1-(7,7-dimethyl-2-morpholino-5,6,7,8-tetrahydroquinazolin-4-yl)piperidine-4-carboxamide derivatives, have been shown to exhibit antibacterial activity

Mode of Action

The exact mode of action of this compound is currently unknown. Related compounds have been shown to inhibit p97 atpase and act as gata modulators These actions can lead to a variety of cellular changes, including altered protein degradation and transcriptional regulation